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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B1166072

An In-Depth Technical Guide to Direct Red 254

An Important Note on Chemical Identity: A significant point of confusion exists in publicly
available data regarding Direct Red 254. The name and CAS number for Direct Red 254
(101380-00-1) are frequently and incorrectly associated with the properties and synthesis of a
different, high-performance compound: Pigment Red 254 (CAS 84632-65-5).

This guide will first provide a detailed profile of the true Direct Red 254, an anionic disazo dye
used primarily for paper and textiles. It will then, for the purpose of clarification, detail the
properties and synthesis of Pigment Red 254, a diketo-pyrrolo-pyrrole (DPP) pigment, to
provide a comprehensive resource for researchers and prevent further ambiguity.

Part 1: Direct Red 254 (CAS: 101380-00-1)

Direct Red 254 is a water-soluble anionic dye belonging to the disazo chemical class. Its
primary application lies in the dyeing of cellulosic materials such as paper, cotton, and viscose
rayon, where it exhibits good affinity without the need for mordants.

Core Data and Properties

The key chemical and physical properties of Direct Red 254 are summarized below.
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Property Value Reference
CAS Number 101380-00-1

Molecular Formula C22H15NsNa207S:2

Chemical Class Anionic Disazo Dye [1]

Bluish-Pink Powder / Dark Red

Appearance 1
PP Liquid s
Solubility in Water Approx. 100 g/L [2]
) 500 - 530 nm (estimated for
Amax (in water) [3]
class)
Light Fastness 4-5 (on a scale of 1-8) [1]
Dye Content (Liquid Form) 32-35% [1]
Synthesis

A definitive, publicly verified synthesis protocol for Direct Red 254 (CAS 101380-00-1) is not
readily available in the reviewed literature. One source suggests a potential route involving the
diazotization of 4-aminoazobenzene-4'-sulfonic acid and its subsequent coupling with J acid (7-
Amino-4-hydroxy-2-naphthalenesulfonic acid); however, it is noted that this may describe a
similar but distinct chemical structure[3].

Experimental Protocols for Application

Protocol 1: Dyeing of Paper Pulp (Continuous Addition Method)
This protocol describes a typical industrial process for coloring paper stock.
Methodology:

» Dye Preparation: Prepare a stock solution of Direct Red 254 liquid dye. The dye can be
diluted with soft water to any required ratio to ensure accurate metering.

o System Setup: Calibrate a metering pump to continuously add the dye solution into the
paper stock flow.
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» Addition Point: The dye should be added to the system at a point that allows for sufficient
mixing with the pulp fibers before the headbox of the paper machine. Common addition

points include the machine chest, the suction side of the fan pump, or the stock line after the
headbox.

e Avoiding Interactions: Ensure the dye addition point is kept separate from the addition points
of cationic additives (like fixing agents or some wet-strength resins) to prevent precipitation
and color spots[4]. A sufficient interval should be maintained.

e Process Control: The flow rate of the dye solution is adjusted in real-time based on the target
shade of the paper and the production rate. This method offers excellent control and rapid
shade correction capabilities compared to batch dyeing[5].
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Workflow for continuous dyeing of paper pulp.

Protocol 2: Laboratory Dyeing of Cotton Fabric
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This protocol is a general procedure for applying direct dyes to cellulosic fabric like cotton.
Materials:

» Cotton fabric swatch

o Direct Red 254 powder

e Soda Ash (Sodium Carbonate)

e Common Salt (Sodium Chloride)

o Laboratory dyeing apparatus (e.g., beaker on a hot plate with stirrer, or a lab-scale dyeing
machine)

Methodology:
e Dye Bath Preparation:

o Calculate the required amount of Direct Red 254 dye based on the weight of the fabric
(owf) for the desired shade (e.g., 1% owf).

o Make a paste of the dye powder with a small amount of cold water. Add boiling water to
dissolve the paste completely.

o Set up the dye bath with the dissolved dye, 0.5% to 1% soda ash (owf), and water to
achieve the desired liquor ratio (e.g., 20:1).

» Dyeing Process:
o Introduce the wetted cotton fabric into the dye bath at a starting temperature of 40°C.
o Agitate the fabric in the bath for 15-20 minutes at this temperature.

o Begin adding the required amount of common salt. For a medium shade, approximately
10-15% salt (owf) is used. Add the salt in two or three portions over 15-20 minutes to
ensure even uptake.
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o Slowly raise the temperature of the dye bath to a boil (95-100°C) over 30 minutes.
o Continue dyeing at the boil for 45-60 minutes with continuous agitation[6][7].
e Rinsing and Drying:

o After the dyeing time has elapsed, allow the bath to cool for 15 minutes for better dye
exhaustion.

o Remove the fabric, squeeze out excess liquor, and rinse thoroughly with cold water until
the water runs clear.

o Afinal rinse with hot water can help remove any unfixed surface dye.

o Squeeze and air-dry the fabric. For improved wash fastness, an after-treatment with a
cationic dye-fixing agent can be applied according to the manufacturer's instructions.
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Experimental workflow for dyeing cotton with Direct Red 254.
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Part 2: Pigment Red 254 (CAS: 84632-65-5) - A Point
of Clarification

To aid researchers, this section details the high-performance pigment often confused with
Direct Red 254. Pigment Red 254 is a diketo-pyrrolo-pyrrole (DPP) pigment, renowned for its
brilliant color, high opacity, and exceptional resistance to heat, light, and weathering. It is
insoluble in water and used in demanding applications such as automotive paints, industrial
coatings, and plastics.

Core Data and Properties

Property Value Reference
CAS Number 84632-65-5

Molecular Formula C18H10CI2N202

Chemical Class Diketo-pyrrolo-pyrrole (DPP)

Appearance Bright Red Powder [8]
Solubility Insoluble in most solvents

Amax (in polymer) 552 - 560 nm [9][10]
Heat Resistance Up to 300°C

Light Fastness 8 (Excellent) [8]

Detailed Experimental Protocol for Synthesis

This protocol is adapted from patent literature for the synthesis of Pigment Red 254.
Materials:

o Sodium metal

o tert-Amyl alcohol

 Ferric chloride (catalyst)
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e p-Chlorobenzonitrile

» Diisopropyl succinate

» Nitrogen gas for inert atmosphere
Methodology:

e Preparation of Sodium tert-Amyl Oxide:

o Under a nitrogen atmosphere, charge a reaction kettle with 21g of sodium metal, 180g of
tert-amyl alcohol, and 1g of ferric trichloride.

o Heat the mixture to 100°C and maintain a reflux with stirring for approximately 7 hours to
prepare the sodium tert-amyl oxide solution[11].

e Condensation Reaction:

o Cool the solution to 90°C and add 88g of p-chlorobenzonitrile. Stir until it is completely
dissolved.

o At 90°C, begin the dropwise addition of a mixture of 74g of diisopropyl succinate and 50g
of tert-amyl alcohol. The addition should be controlled over a period of 3 hours.

o After the addition is complete, maintain the reaction mixture at temperature for an
additional 2-5 hours to ensure the condensation reaction goes to completion[11].

» Hydrolysis and Isolation:

o Add the condensed reaction mass to 1000 mL of deionized water (optionally containing a
surfactant) for hydrolysis. Maintain at 40°C for 3 hours.

o Remove the tert-amyl alcohol and by-product isopropanol via evaporation under reduced
pressure.

o Filter the resulting solid precipitate.
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o Wash the filter cake thoroughly with water and then with a solvent like methanol to remove
any remaining impurities.

o Dry the product in an oven to obtain the crude Pigment Red 254[11].
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Reagent Preparation
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Synthesis workflow for Pigment Red 254.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1166072?utm_src=pdf-custom-synthesis
https://www.colorantsgroup.com/pdf/tds-direct-red-254.pdf
https://www.evitachem.com/product/evt-12496983
https://www.benchchem.com/product/b1166072
https://www.chinainterdyes.com/news/basic-introduction-for-paper-dyes-21.html
https://sdc.org.uk/wp-content/uploads/2022/06/1998RP018.pdf
https://www.textilesphere.com/2020/11/dyeing-of-cotton-with-direct-dyes.html?m=1
https://www.youtube.com/watch?v=ubbNcg3GhTQ
https://www.epsilonpigments.com/organic-pigments/Pigment-Red-254-ECR25405.html
https://patents.google.com/patent/EP1411092B1/en
https://patents.google.com/patent/EP1411092B1/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20110914/patents/EP1411092NWB1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20110914/patents/EP1411092NWB1/document.html
https://eureka.patsnap.com/patent-CN102964865A
https://www.benchchem.com/product/b1166072#direct-red-254-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1166072#direct-red-254-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1166072#direct-red-254-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1166072#direct-red-254-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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